Cas no 1602083-74-8 (1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane)

• Product Name: 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane
• CAS No: 1602083-74-8
• MF: C₁₂H₂₃BrCl₂O
• MW: 334.120421648026
• CID: 5964844
• PubChem ID: 114773589
• Update Time: 2025-10-13

1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane
• 1602083-74-8
• 1-[(3-bromo-1,4-dichlorobutan-2-yl)oxy]octane
• EN300-1134723

• Inchi： 1S/C12H23BrCl2O/c1-2-3-4-5-6-7-8-16-12(10-15)11(13)9-14/h11-12H,2-10H2,1H3
• InChI Key： IVJYYVSVKZBNMS-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCCCCCCCC

Computed Properties

• Exact Mass: 332.03093g/mol
• Monoisotopic Mass: 332.03093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane

1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane: A Comprehensive Overview

1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane (CAS No. 1602083-74-8) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex structure, which includes a bromo and dichloro functional group on a butan-2-yl chain, and an octane chain linked through an ether linkage. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable compound for research and development.

The synthesis of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane typically involves multi-step reactions, starting with the preparation of the dichlorobutane intermediate. The introduction of the bromo group and the subsequent etherification with octanol are critical steps that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In the pharmaceutical industry, 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets, making it a candidate for the development of novel therapeutic agents. Studies have indicated that this compound may have antiviral and anticancer properties, although further research is needed to fully understand its mechanisms of action and potential side effects.

One of the key areas of research involving 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane is its use in materials science. The compound's ability to form stable complexes with metal ions has led to its application in the development of new materials with enhanced mechanical and thermal properties. For example, researchers have explored its use in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and drug delivery systems.

In addition to its applications in pharmaceuticals and materials science, 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane has also been studied for its role in chemical synthesis. Its versatile functional groups make it an excellent starting material for the synthesis of more complex molecules. Recent studies have demonstrated its utility in the preparation of advanced polymers and functionalized nanoparticles, which have applications in electronics and nanotechnology.

The safety profile of 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane is an important consideration for both research and industrial applications. While the compound is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure safety. Researchers should be aware of potential health risks associated with exposure to bromine and chlorine compounds and take appropriate precautions.

In conclusion, 1-(3-bromo-1,4-dichlorobutan-2-yl)oxyoctane (CAS No. 1602083-74-8) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure makes it a valuable tool for researchers in various fields, from pharmaceuticals to materials science. Ongoing research continues to uncover new properties and applications for this compound, highlighting its importance in modern scientific endeavors.